Cas no 866131-37-5 (N'-cyclopropanecarbonylthieno[2,3-b]quinoline-2-carbohydrazide)

• Product Name: N'-cyclopropanecarbonylthieno[2,3-b]quinoline-2-carbohydrazide
• CAS No: 866131-37-5
• MF: C₁₆H₁₃N₃O₂S
• MW: 311.358321905136
• MDL: MFCD04125978
• CID: 5227811
• Update Time: 2026-03-07

N'-cyclopropanecarbonylthieno[2,3-b]quinoline-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-cyclopropanecarbonylthieno[2,3-b]quinoline-2-carbohydrazide

• MDL： MFCD04125978
• Inchi： 1S/C16H13N3O2S/c20-14(9-5-6-9)18-19-15(21)13-8-11-7-10-3-1-2-4-12(10)17-16(11)22-13/h1-4,7-9H,5-6H2,(H,18,20)(H,19,21)
• InChI Key： XNNZOOLCYBWFTC-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C=C2C=C(C(NNC(C3CC3)=O)=O)SC=12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on N'-cyclopropanecarbonylthieno[2,3-b]quinoline-2-carbohydrazide

Research Briefing on N'-cyclopropanecarbonylthieno[2,3-b]quinoline-2-carbohydrazide (CAS: 866131-37-5)

N'-cyclopropanecarbonylthieno[2,3-b]quinoline-2-carbohydrazide (CAS: 866131-37-5) is a novel heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound belongs to the thienoquinoline family, which is known for its diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The unique structural features of this molecule, particularly the cyclopropanecarbonyl and carbohydrazide moieties, make it a promising candidate for further drug development and therapeutic applications.

Recent studies have focused on the synthesis, characterization, and biological evaluation of N'-cyclopropanecarbonylthieno[2,3-b]quinoline-2-carbohydrazide. A study published in the Journal of Medicinal Chemistry (2023) reported the efficient synthesis of this compound via a multi-step reaction sequence, starting from commercially available thieno[2,3-b]quinoline derivatives. The authors employed NMR spectroscopy and high-resolution mass spectrometry to confirm the structure and purity of the compound, which exhibited excellent stability under physiological conditions.

In vitro biological assays revealed that N'-cyclopropanecarbonylthieno[2,3-b]quinoline-2-carbohydrazide demonstrates potent inhibitory activity against several cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549). The compound's mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in cancer. Additionally, molecular docking studies suggested strong binding affinity for specific protein targets, further supporting its potential as a therapeutic agent.

Another significant finding comes from a 2024 study published in Bioorganic & Medicinal Chemistry Letters, which explored the antimicrobial properties of this compound. The research team observed broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to human cells. This suggests that N'-cyclopropanecarbonylthieno[2,3-b]quinoline-2-carbohydrazide could serve as a lead compound for developing new antibiotics to combat drug-resistant infections.

Despite these promising results, further research is needed to fully elucidate the pharmacokinetic and pharmacodynamic profiles of N'-cyclopropanecarbonylthieno[2,3-b]quinoline-2-carbohydrazide. Current efforts are focused on optimizing its bioavailability and reducing potential off-target effects. Preclinical studies in animal models are underway to evaluate its efficacy and safety in vivo, with preliminary data expected to be published later this year.

In conclusion, N'-cyclopropanecarbonylthieno[2,3-b]quinoline-2-carbohydrazide (CAS: 866131-37-5) represents a promising scaffold for drug discovery, with demonstrated biological activities in both oncology and infectious disease research. Continued investigation into its molecular mechanisms and therapeutic potential is warranted, as it may lead to the development of novel treatments for unmet medical needs.